Cas no 300816-24-4 (12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene)

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene is a complex organic compound with unique structural features. It exhibits high stability and is known for its unique reactivity profile, making it valuable in various chemical reactions. This compound is particularly advantageous in synthetic organic chemistry due to its ability to facilitate the formation of complex molecules with controlled stereochemistry.
12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene structure
300816-24-4 structure
Product Name:12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene
CAS No:300816-24-4
MF:C10H9ClN2S
MW:224.709859609604
MDL:MFCD00572401
CID:869838
PubChem ID:789819
Update Time:2025-10-17

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
    • 1-chloro-3-methyl-7,8-dihydro-6H-cyclopenta[2,3]thieno[2,4-d]pyrimidine
    • 4-chloro-2-methyl-5,6,7-trihydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophene
    • 4-Chloro-6-methyl-2,3-dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]indene
    • AC1LG6QL
    • AC1Q2PA0
    • CBDivE_015537
    • CTK4G4376
    • 12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene
    • CCG-314537
    • SR-01000400934
    • DTXSID50355032
    • 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene
    • BS-53281
    • E76827
    • AKOS000122951
    • 12-CHLORO-10-METHYL-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),2(6),8,10-TETRAENE
    • 300816-24-4
    • MFCD00572401
    • EN300-05528
    • AB00076185-01
    • CS-0152820
    • SR-01000400934-1
    • Z56761800
    • STL306448
    • 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
    • ST50051575
    • F0239-0138
    • 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0(2),]dodeca-1(12),2(6),8,10-tetraene
    • MDL: MFCD00572401
    • Inchi: 1S/C10H9ClN2S/c1-5-12-9(11)8-6-3-2-4-7(6)14-10(8)13-5/h2-4H2,1H3
    • InChI Key: INKZGTQKVYLRPM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C)=N1)SC1CCCC=12

Computed Properties

  • Exact Mass: 224.01767
  • Monoisotopic Mass: 224.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene Pricemore >>

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